Cas no 100224-60-0 (1-(6-chloropyridazin-3-yl)-1,4-diazepane hydrochloride)

• Product Name: 1-(6-chloropyridazin-3-yl)-1,4-diazepane hydrochloride
• CAS No: 100224-60-0
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 1125299
• Update Time: 2023-04-06

1-(6-chloropyridazin-3-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1-(6-chloro-3-pyridazinyl)hexahydro-,monohydrochloride
• 1-(6-chloropyridazin-3-yl)-1,4-diazepane hydrochloride

• Inchi： 1S/C9H13ClN4.ClH/c10-8-2-3-9(13-12-8)14-6-1-4-11-5-7-14;/h2-3,11H,1,4-7H2;1H
• InChI Key： PHFUCMDTUDKBLB-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(Cl)C=C2)CCCNCC1.[H]Cl

Computed Properties

• Exact Mass: 248.059552g/mol
• Monoisotopic Mass: 248.059552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.14g/mol
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines